Cas no 51134-59-9 (2-Heptanone, 3-bromo-)

• Product Name: 2-Heptanone, 3-bromo-
• CAS No: 51134-59-9
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 363154
• PubChem ID: 12538084
• Update Time: 2025-04-19

2-Heptanone, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 3-bromo-
• 3-bromoheptan-2-one
• 51134-59-9
• 3-bromo-heptan-2-one
• DTXSID70501731
• SCHEMBL5615305
• 3-bromo-2-heptanone
• FBJZCFVZQWFDGW-UHFFFAOYSA-N

• Inchi： 1S/C7H13BrO/c1-3-4-5-7(8)6(2)9/h7H,3-5H2,1-2H3
• InChI Key： FBJZCFVZQWFDGW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)CCCC

Computed Properties

• Exact Mass: 192.01499
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07